N-[(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)methyl]isoleucine hydrochloride

• IUPAC Name: 2-[(7-hydroxy-4-methyl-2-oxochromen-8-yl)methylamino]-3-methylpentanoic acid;hydrochloride
• InChI: InChI=1S/C17H21NO5.ClH/c1-4-9(2)15(17(21)22)18-8-12-13(19)6-5-11-10(3)7-14(20)23-16(11)12;/h5-7,9,15,18-19H,4,8H2,1-3H3,(H,21,22);1H
• InChI Key: TVFBNAFBKZTUBE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)O)NCC1=C(C=CC2=C1OC(=O)C=C2C)O.Cl
• Molecular Formula: C17H22ClNO5
• Molecular Weight: 355.8 g/mol

Description

“N-[(7-hydroxy-4-methyl-2-oxo-2H-chromen-8-yl)methyl]isoleucine hydrochloride” is a complex organic compound. It is related to the coumarin family of compounds, which are a type of aromatic organic chemical compound. Coumarins are known for their diverse biological and pharmacological activities, including anti-inflammatory, antibacterial, antifungal, anticoagulant, antioxidant, antiviral properties.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, one method involves the O-acylation reaction of 7-hydroxy-2H-chromen-2-one with 4-chlorobenzoyl chloride in dichloromethane using a slight excess of triethylamine at 20 °C for 1 h. Another method involves converting 7-amino-4-methyl-2H-chromen-2-one to its diazonium salt upon reaction with 3-chloropentane-2,4-dione.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For example, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule. Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the structure of the molecule, including the positions of atoms and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and varied. One example is the O-acylation reaction mentioned earlier. Other reactions may involve the formation of new bonds or the breaking of existing ones, and can be influenced by factors such as temperature, pressure, and the presence of catalysts.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For example, the melting point can be determined using a melting point apparatus. Spectroscopic techniques such as IR and NMR can provide information about the chemical structure of the compound.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities, development of new synthesis methods, and investigation of its potential applications in various fields such as medicine and materials science. Further studies could also investigate its mechanism of action in more detail.